Cas no 915976-31-7 (1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate)

1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate is a chiral piperidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its stereospecific (2S) configuration ensures high enantioselectivity, making it valuable for the preparation of biologically active compounds. The tert-butyl and methyl ester protecting groups enhance stability and facilitate selective deprotection, enabling controlled functionalization. The 5-oxo (ketone) moiety offers a reactive site for further derivatization, supporting diverse synthetic applications. This compound is particularly useful in the synthesis of peptidomimetics and heterocyclic scaffolds, where its well-defined structure and reactivity contribute to efficient and reproducible results. Its high purity and consistent performance make it a reliable choice for advanced chemical synthesis.
1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate structure
915976-31-7 structure
Product Name:1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
CAS No:915976-31-7
MF:C12H19NO5
MW:257.282963991165
MDL:MFCD15071864
CID:1026197
PubChem ID:56605017
Update Time:2025-11-06

1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-1-tert-Butyl 2-methyl 5-oxopiperidine-1,2-dicarboxylate
    • (S)-N-Boc-5-oxo-piperidine-2-carboxylic acid methyl ester
    • 1-O-tert-butyl 2-O-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
    • 1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
    • UCRLFGKYCFXSEA-VIFPVBQESA-N
    • SCHEMBL10058225
    • (S)-1-Boc 2-methyl 5-oxopiperidine-2-carboxylate
    • PS-21007
    • 915976-31-7
    • P11771
    • A903305
    • (S)-1-tert-Butyl2-methyl5-oxopiperidine-1,2-dicarboxylate
    • DTXSID50717898
    • (S) - 1 - tert - Butyl 2 - Methyl 5 - oxopiperidine - 1,2 - dicarboxylate
    • 1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
    • MDL: MFCD15071864
    • Inchi: 1S/C12H19NO5/c1-12(2,3)18-11(16)13-7-8(14)5-6-9(13)10(15)17-4/h9H,5-7H2,1-4H3/t9-/m0/s1
    • InChI Key: UCRLFGKYCFXSEA-VIFPVBQESA-N
    • SMILES: O(C(N1CC(CC[C@H]1C(=O)OC)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 257.12632271g/mol
  • Monoisotopic Mass: 257.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 72.9Ų

1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate Pricemore >>

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Chemenu
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Chemenu
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